trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride

• IUPAC Name: 4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexan-1-amine;trihydrochloride
• InChI: InChI=1S/C14H27N3.3ClH/c15-13-3-5-14(6-4-13)17-9-7-16(8-10-17)11-12-1-2-12;;;/h12-14H,1-11,15H2;3*1H
• InChI Key: UEFMMJAQQNBVTG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCN(CC2)C3CCC(CC3)N.Cl.Cl.Cl
• Molecular Formula: C14H30Cl3N3
• Molecular Weight: 346.8 g/mol
• CAS RN: 882660-42-6

Description

“trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride” is a chemical compound with the molecular formula C14H30Cl3N3. It has a molecular weight of 346.77. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclohexanamine ring attached to a piperazine ring via a 4-carbon chain. The piperazine ring also has a cyclopropylmethyl group attached to it.

Physical And Chemical Properties Analysis

This compound is typically stored in an inert atmosphere, under -20°C. The boiling point is not specified.

Scientific Research Applications

Cytotoxic Activity Against Cancer Cells

Research has shown that compounds containing piperazine, like trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride, exhibit significant cytotoxic activity against cancer cells. For instance, positively charged, water-soluble platinum-piperazine complexes have been found to be effective against cisplatin-resistant ovarian cancer cells. These complexes are rapidly taken up by cancer cells and bind more swiftly to cellular DNA than cisplatin, demonstrating their potential in circumventing drug resistance in cancer therapy (Najajreh et al., 2002).

Dopamine-Uptake Inhibition and Neuroleptic Activity

The neuroleptic and thymoleptic activities of piperazine derivatives have been a subject of research. Specifically, studies on 1-piperazino-3-phenylindans, which share structural similarities with trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride, have shown potent neuroleptic activity and dopamine-uptake inhibition. Such compounds demonstrate significant potential in psychiatric medication, especially in managing conditions related to dopamine dysfunction (Bogeso, 1983).

Structural and Conformational Studies in Chemistry

The structural and conformational aspects of compounds like trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride are also a focus of chemical research. Understanding the stereochemistry and conformational properties of such compounds is crucial in drug design and the development of new pharmaceuticals. Studies in this area contribute to a deeper understanding of how molecular structure affects biological activity and drug efficacy (Bernáth et al., 1979).

Research on Serotonin Receptors

Compounds containing piperazine structures are also investigated for their interaction with serotonin receptors. For example, studies on radioligands like 18F-Mefway, which share structural characteristics with trans-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexanamine trihydrochloride, focus on their binding to serotonin 1A receptors. This research is significant in understanding and developing treatments for neuropsychiatric disorders (Choi et al., 2015).

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions should be taken while handling it, such as avoiding inhalation or contact with skin and eyes.

Future Directions

The future directions for this compound are not clear from the available resources. It is currently used for research purposes, and further studies could potentially reveal more about its properties and potential applications.